Cas no 57171-24-1 (4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione)

• Product Name: 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione
• CAS No: 57171-24-1
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD19351243
• CID: 946582
• PubChem ID: 297901
• Update Time: 2025-06-14

4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)oxane-2,6-dione
• 3-(4-methoxy)-phenylglutaric acid
• 3-(4-methoxyphenyl)glutaric acid anhydride
• 3-(4-methoxyphenyl)-glutaric acid anhydride
• 3-(4-methoxyphenyl)glutaric anhydride
• 3-(4-methoxy-phenyl)-pentanedioic acid anhydride
• 3-p-Methoxyphenylglutaric anhydride
• 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione
• AC1L6SBK
• F2189-0946
• NSC169222
• 3-(4-methoxyphenyl)-glutaricacidanhydride
• 57171-24-1
• AKOS022361484
• NSC-169222
• EN300-237829
• 3-(4-methoxyphenyl) glutaric anhydride
• DB-108580
• SCHEMBL2474471
• CS-0302795
• DTXSID60305144
• OPJADAOABCOMIC-UHFFFAOYSA-N

• MDL： MFCD19351243
• Inchi： 1S/C12H12O4/c1-15-10-4-2-8(3-5-10)9-6-11(13)16-12(14)7-9/h2-5,9H,6-7H2,1H3
• InChI Key： OPJADAOABCOMIC-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(=CC=2)OC)CC1=O)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 402.8°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.539
• PSA: 52.6
• LogP: 1.64240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione

Comprehensive Overview of 4-(4-Methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione (CAS No. 57171-24-1)

4-(4-Methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione, with the CAS number 57171-24-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of dihydropyran derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a methoxyphenyl group enhances its reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione has surged due to their role in drug discovery. Users frequently search for terms such as "dihydropyran derivatives in medicine" or "methoxyphenyl compounds applications," reflecting the growing curiosity about their potential. This compound's unique structure, featuring a pyran ring and a methoxy substituent, allows it to interact with biological targets, potentially leading to innovations in treating metabolic disorders or inflammatory conditions.

The synthesis of CAS 57171-24-1 involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzaldehyde. Researchers emphasize its stereoselective synthesis, a hot topic in organic chemistry, as it ensures high purity and yield. This aligns with the industry's focus on sustainable and efficient synthetic methods, a recurring theme in searches like "green synthesis of heterocycles." The compound's crystalline nature and solubility profile further make it suitable for formulation studies, addressing queries about "pharmaceutical excipients compatibility."

Beyond pharmaceuticals, 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione has potential applications in agrochemicals and functional materials. Its electron-rich aromatic system enables interactions with biological receptors, a feature explored in pesticide development. Searches for "bioactive pyran derivatives" or "agrochemical intermediates" highlight this trend. Additionally, its thermal stability and optical properties spark interest in material science, particularly in designing organic semiconductors or photocatalysts.

Quality control of 57171-24-1 is critical, with analytical techniques like HPLC and NMR spectroscopy ensuring compliance with industry standards. Users often inquire about "analytical methods for dihydropyranones," underscoring the need for reliable characterization data. The compound's storage conditions (typically under inert atmospheres) and handling precautions are also frequently searched topics, reflecting practical concerns in laboratory settings.

In conclusion, 4-(4-methoxyphenyl)dihydro-2H-pyran-2,6(3H)-dione (CAS 57171-24-1) represents a multifaceted compound with broad scientific appeal. Its relevance to drug development, agrochemical innovation, and advanced materials aligns with current research priorities and user inquiries. As exploration of heterocyclic scaffolds continues, this compound is poised to remain a key player in cutting-edge applications.